Cas no 328261-37-6 (6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile)

6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile is a heterocyclic compound featuring a fused pyrano[2,3-c]pyrazole core, which exhibits significant potential in medicinal chemistry and pharmaceutical research. The presence of an amino group at the 6-position and a cyano group at the 5-position enhances its reactivity, making it a versatile intermediate for synthesizing bioactive molecules. The tert-butyl substituent at the 3-position contributes to steric stability, while the 4-(methylsulfanyl)phenyl moiety may influence lipophilicity and binding affinity. This compound is particularly valuable in the development of kinase inhibitors and other therapeutic agents due to its structural diversity and modifiable functional groups. Its well-defined molecular architecture allows for precise derivatization, facilitating targeted drug discovery efforts.
6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile structure
328261-37-6 structure
Product Name:6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
CAS No:328261-37-6
MF:C18H20N4OS
MW:340.442602157593
CID:5698072
PubChem ID:2859863
Update Time:2025-07-02

6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
    • AK-777/37037107
    • 6-amino-3-(tert-butyl)-4-(4-methylthiophenyl)-4H-pyrano[2,3-c]pyrazole-5-carbo nitrile
    • SR-01000423337
    • 6-amino-3-(tert-butyl)-4-[4-(methylsulfanyl)phenyl]-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
    • SR-01000423337-1
    • AKOS016340510
    • STL323481
    • CS-0367301
    • SS-0817
    • AB00092619-01
    • Cambridge id 5667348
    • 6-amino-3-tert-butyl-4-(4-methylsulfanylphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
    • 328261-37-6
    • AKOS001609056
    • AKOS000675278
    • 6-Amino-3-(tert-butyl)-4-(4-(methylthio)phenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
    • 6-amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
    • 6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
    • Inchi: 1S/C18H20N4OS/c1-18(2,3)15-14-13(10-5-7-11(24-4)8-6-10)12(9-19)16(20)23-17(14)22-21-15/h5-8,13H,20H2,1-4H3,(H,21,22)
    • InChI Key: FZSRDQZVZNMNIL-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)C1C(C#N)=C(N)OC2C1=C(C(C)(C)C)NN=2

Computed Properties

  • Exact Mass: 340.13578245g/mol
  • Monoisotopic Mass: 340.13578245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 553
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 113Ų

6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437971-1g
6-Amino-3-(tert-butyl)-4-(4-(methylthio)phenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
328261-37-6 90%
1g
¥3351.00 2024-08-02

Additional information on 6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile

Research Brief on 6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS: 328261-37-6)

The compound 6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS: 328261-37-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the unique structural features of this pyrano[2,3-c]pyrazole derivative, which contribute to its diverse pharmacological properties. The presence of the tert-butyl group and the methylsulfanylphenyl moiety enhances its lipophilicity and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including multi-component reactions (MCRs), to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Notably, it has shown selective inhibition of cyclooxygenase-2 (COX-2) and protein kinase B (Akt), suggesting its potential as an anti-inflammatory and anti-cancer agent. Molecular docking studies further support its binding affinity to these targets, providing a structural basis for its activity.

Additionally, recent pharmacokinetic studies have evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable oral bioavailability and metabolic stability, although further optimization may be required to mitigate potential toxicity concerns. These findings underscore the compound's potential as a scaffold for the development of novel therapeutics.

In conclusion, 6-Amino-3-tert-butyl-4-[4-(methylsulfanyl)phenyl]-2H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile represents a promising lead molecule with multifaceted pharmacological activities. Future research should focus on structure-activity relationship (SAR) studies to refine its efficacy and safety profile, as well as preclinical evaluations to validate its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in challenging disease areas.

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